Cas no 132289-57-7 (N,2-Dimethoxy-N-methylacetamide)
N,2-Dimethoxy-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N,2-dimethoxy-N-methyl-
- 2-methoxy-N-methoxy-N-methylacetamide
- N,2-dimethoxy-N-methylacetamide
- N-METHOXY-N-METHYL-2-METHOXYACETAMIDE
- 2,N-Dimethoxy-N-methylacetamide
- YFNOEDJHRRXTRH-UHFFFAOYSA-N
- 2,N-dimethoxy-N-methyl-acetamide
- N, 2-dimethoxy-N-methylacetamide
- 132289-57-7
- MFCD11848891
- AKOS009147769
- AS-63042
- W16959
- DA-12313
- F1903-0103
- SY224288
- A857380
- CS-0061704
- SCHEMBL1558801
- N,2-dimethoxy-N-methyl-acetamide
- N,2-Dimethoxy-N-methylacetamide
-
- MDL: MFCD11848891
- Inchi: 1S/C5H11NO3/c1-6(9-3)5(7)4-8-2/h4H2,1-3H3
- InChI Key: YFNOEDJHRRXTRH-UHFFFAOYSA-N
- SMILES: O(C)N(C)C(COC)=O
Computed Properties
- Exact Mass: 133.07393
- Monoisotopic Mass: 133.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 94.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8
- XLogP3: -0.3
Experimental Properties
- PSA: 38.77
N,2-Dimethoxy-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX014-50mg |
N,2-Dimethoxy-N-methylacetamide |
132289-57-7 | 95% | 50mg |
65.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX014-1g |
N,2-Dimethoxy-N-methylacetamide |
132289-57-7 | 95% | 1g |
559.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX014-5g |
N,2-Dimethoxy-N-methylacetamide |
132289-57-7 | 95% | 5g |
1956.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YX014-200mg |
N,2-Dimethoxy-N-methylacetamide |
132289-57-7 | 95% | 200mg |
151.0CNY | 2021-07-10 | |
| TRC | N304196-100mg |
2,N-Dimethoxy-N-methylacetamide |
132289-57-7 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N304196-500mg |
2,N-Dimethoxy-N-methylacetamide |
132289-57-7 | 500mg |
$ 135.00 | 2022-06-03 | ||
| TRC | N304196-1g |
2,N-Dimethoxy-N-methylacetamide |
132289-57-7 | 1g |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR52620-1g |
N,2-Dimethoxy-N-methylacetamide |
132289-57-7 | 95% | 1g |
£124.00 | 2024-07-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N12030-10g |
N,2-dimethoxy-N-methylacetamide |
132289-57-7 | 95% | 10g |
¥300.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N12030-1g |
N,2-dimethoxy-N-methylacetamide |
132289-57-7 | 95% | 1g |
¥69.0 | 2024-07-19 |
N,2-Dimethoxy-N-methylacetamide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on N,2-Dimethoxy-N-methylacetamide
Introduction to N,2-Dimethoxy-N-methylacetamide (CAS No: 132289-57-7)
N,2-Dimethoxy-N-methylacetamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 132289-57-7, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of N,2-Dimethoxy-N-methylacetamide consists of a combination of methoxy and methyl groups attached to an acetamide backbone, which contributes to its versatility in chemical reactions and interactions.
The importance of this compound cannot be overstated, especially in the context of modern pharmaceutical development. Researchers have been exploring the synthetic pathways and derivatives of N,2-Dimethoxy-N-methylacetamide to uncover new therapeutic possibilities. Its role in drug design and molecular synthesis has been a focal point for scientists aiming to develop innovative treatments for various medical conditions. The compound's ability to act as a building block in organic synthesis makes it invaluable for creating complex molecules with targeted biological activities.
Recent studies have highlighted the compound's potential in the development of bioactive molecules. For instance, researchers have investigated its use as an intermediate in the synthesis of protease inhibitors, which are crucial for treating chronic diseases such as HIV and cancer. The methoxy and methyl groups in N,2-Dimethoxy-N-methylacetamide provide specific sites for functionalization, allowing chemists to tailor the molecule's properties for desired biological effects. This flexibility has opened up new avenues in drug discovery and molecular engineering.
The chemical behavior of N,2-Dimethoxy-N-methylacetamide has also been extensively studied. Its reactivity profile suggests that it can participate in various organic transformations, including nucleophilic substitutions and condensation reactions. These properties make it a valuable tool for synthetic chemists who are looking to develop novel compounds with enhanced pharmacological properties. Additionally, the compound's stability under different conditions has been assessed, providing insights into its suitability for industrial-scale production.
In the realm of medicinal chemistry, N,2-Dimethoxy-N-methylacetamide has been explored for its potential role in modulating enzyme activity. Enzyme inhibition is a key strategy in drug development, and this compound has shown promise as an inhibitor for certain therapeutic targets. By understanding its mechanism of action, scientists can design more effective drugs that interact specifically with disease-causing enzymes. This research not only advances our understanding of biochemical pathways but also paves the way for the development of next-generation therapeutics.
The synthesis of N,2-Dimethoxy-N-methylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. The process often involves protecting group strategies to prevent unwanted side reactions and ensure regioselectivity. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it on a scalable basis.
As research continues to evolve, the applications of N,2-Dimethoxy-N-methylacetamide are expected to expand further. Emerging technologies such as computational chemistry and artificial intelligence are being leveraged to predict new derivatives and their potential biological activities. This interdisciplinary approach is accelerating the discovery process and enabling scientists to identify promising candidates more efficiently. The compound's role as a key intermediate in these efforts underscores its significance in advancing chemical biology.
The safety profile of N,2-Dimethoxy-N-methylacetamide is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential health risks and environmental impact. These studies are essential for ensuring that the compound can be used safely in both laboratory and industrial settings. By adhering to rigorous safety protocols, researchers can mitigate any potential hazards associated with its handling and application.
In conclusion, N,2-Dimethoxy-N-methylacetamide (CAS No: 132289-57-7) represents a cornerstone in modern chemical research. Its unique structural features and versatile reactivity make it a valuable asset for developing new drugs and bioactive molecules. The ongoing investigations into its synthetic pathways and biological applications continue to unveil exciting possibilities for future therapeutic advancements. As our understanding of this compound grows, so does its potential to contribute significantly to the field of pharmaceutical chemistry.
132289-57-7 (N,2-Dimethoxy-N-methylacetamide) Related Products
- 1384461-82-8(N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]acetamide)
- 1378705-69-1(2,2-Diethoxy-N-methoxy-N-methylacetamide)
- 78937-02-7(2-Hydroxy-n-methoxy-n-methylacetamide)
- 1401816-27-0(N,2,2-Trimethoxy-N-methylacetamide)
- 79088-85-0(ACETAMIDE, 2-(ACETYLOXY)-N-METHOXY-N-METHYL-)
- 1104606-22-5(2-Ethoxy-N-methoxy-N-methylacetamide)
- 1120309-29-6(N-Methoxy-N-methyl-2-prop-2-enoxyacetamide)
- 1268252-59-0(Acetamide,2-(1,1-dimethylethoxy)-N-methoxy-N-methyl-)
- 478132-70-6(ACETAMIDE, 2-[(2Z)-2-BUTENYLOXY]-N-METHOXY-N-METHYL-)
- 406673-08-3(ACETAMIDE, 2-HYDROXY-N,2-DIMETHOXY-N-METHYL-)